Cas no 929975-55-3 (1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate)

• Product Name: 1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate
• CAS No: 929975-55-3
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• MDL: MFCD09040454
• CID: 4665876
• PubChem ID: 16227763
• Update Time: 2025-06-25

1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-6-YL 4-METHYLBENZENESULFONATE
• 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate
• 1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate

• MDL： MFCD09040454
• Inchi： 1S/C16H17N3O3S/c1-10-5-7-13(8-6-10)23(20,21)22-14-9-11(2)15-12(3)18-19(4)16(15)17-14/h5-9H,1-4H3
• InChI Key： MYXZTRSNEKWPPA-UHFFFAOYSA-N
• SMILES： C1(S(OC2N=C3N(C)N=C(C)C3=C(C)C=2)(=O)=O)=CC=C(C)C=C1

Additional information on 1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate

Compound CAS No 929975-55-3: 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate

The compound with CAS No 929975-55-3, named 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonates and features a complex heterocyclic structure combined with aromatic groups. The pyrazolo[3,4-b]pyridine core is a fused bicyclic system that contributes to the compound's unique electronic properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material science. The sulfonate group attached to the benzene ring plays a crucial role in enhancing the compound's solubility and stability under various conditions. Additionally, the presence of multiple methyl groups on the pyrazolo[3,4-b]pyridine ring suggests potential for modulation of pharmacokinetic properties such as absorption and distribution.

Research into heterocyclic sulfonates has shown promising results in areas such as catalysis and biochemistry. For instance, the pyrazolo[3,4-b]pyridine moiety has been identified as a potential scaffold for enzyme inhibitors due to its ability to form hydrogen bonds and π-interactions with target proteins. Furthermore, the sulfonate group can act as a bioisostere for other functional groups, offering versatility in drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and sulfonation reactions. The use of directing groups on the aromatic ring facilitates precise control over the substitution pattern, ensuring high yields and purity. Recent advancements in catalytic methods have further optimized these reactions, reducing production costs and environmental impact.

The physical properties of this compound are also noteworthy. Its melting point and boiling point are within ranges suitable for both laboratory experiments and industrial applications. The compound's solubility in organic solvents makes it ideal for use in organic synthesis and analytical techniques such as chromatography and spectroscopy.

From an environmental perspective, studies on the biodegradation of similar compounds suggest that this sulfonate derivative may have low toxicity to aquatic organisms under standard conditions. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, CAS No 929975-55-3 represents a valuable addition to the library of advanced organic compounds with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a promising candidate for future innovations in medicine and materials science.